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Compound of Interest

Compound Name: Ethyl 2,3-butadienoate

Cat. No.: B078909 Get Quote

Essential Safety and Handling Guide for Ethyl 2,3-
butadienoate
This guide provides critical safety and logistical information for the handling and disposal of

Ethyl 2,3-butadienoate, tailored for researchers, scientists, and professionals in drug

development. The following procedural guidance is designed to ensure safe laboratory

operations and mitigate risks associated with this chemical.

Hazard Identification and Classification
Ethyl 2,3-butadienoate is classified as a flammable liquid and vapor.[1][2][3] It is crucial to

handle this substance with care, adhering to all precautionary statements to prevent ignition

and exposure.

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour[1][2][3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Ethyl 2,3-
butadienoate to minimize exposure and ensure personal safety.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields[1]
EN 166 (EU) or NIOSH (US)[1]

Skin Protection

Fire/flame resistant and

impervious clothing; chemical-

resistant gloves[1]

EU Directive 89/686/EEC and

EN 374 for gloves[1]

Respiratory Protection

Full-face respirator if exposure

limits are exceeded or irritation

is experienced[1]

Use equipment tested and

approved under standards

such as NIOSH (US) or EN

14387 (EU)

Physical and Chemical Properties
Property Value

Molecular Formula C6H8O2[2]

Molecular Weight 112.13 g/mol [2]

Appearance Colorless to light yellow clear liquid[3][4]

Boiling Point 80 °C at 60 mmHg

Density 0.966 g/mL at 25 °C

Flash Point 47 °C (116.6 °F) - closed cup

Refractive Index n20/D 1.46

Operational and Disposal Plans
Standard Handling Protocol
Adherence to a strict handling protocol is essential for the safe use of Ethyl 2,3-butadienoate
in a laboratory setting.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.
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Assemble all necessary PPE as specified above.

Keep the container tightly closed when not in use.[4][5]

Ground and bond the container and receiving equipment to prevent static discharge.[1][4]

Use only non-sparking tools.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4]

Procedure:

Carefully open the container.

Dispense the required amount of the chemical.

Tightly close the container immediately after use.

Conduct the experiment, ensuring that all equipment is properly set up and secure.

Post-Procedure:

Decontaminate the work area.

Properly dispose of any waste as outlined in the disposal plan.

Wash hands thoroughly after handling.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.tcichemicals.com/US/en/p/E0820
https://www.tcichemicals.com/BE/en/sds/E0820_EU_6N.pdf
https://www.echemi.com/sds/ethyl-2-3-butadiene-2-carboxylate-pd180914138509.html
https://www.tcichemicals.com/US/en/p/E0820
https://www.echemi.com/sds/ethyl-2-3-butadiene-2-carboxylate-pd180914138509.html
https://www.tcichemicals.com/US/en/p/E0820
https://www.echemi.com/sds/ethyl-2-3-butadiene-2-carboxylate-pd180914138509.html
https://www.tcichemicals.com/US/en/p/E0820
https://www.echemi.com/sds/ethyl-2-3-butadiene-2-carboxylate-pd180914138509.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Procedure

Post-Procedure

Ensure Proper Ventilation

Don Personal Protective Equipment

Keep Container Closed

Ground and Bond Equipment

Use Non-Sparking Tools

Remove Ignition Sources

Open Container Carefully

Dispense Chemical

Close Container

Conduct Experiment

Decontaminate Work Area

Dispose of Waste

Wash Hands

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Ethyl 2,3-butadienoate.
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Emergency and Spill Response
In the event of a spill or accidental release, immediate and appropriate action is required to

contain the situation and prevent harm.

Immediate Actions:

Evacuate non-essential personnel from the danger area.[6]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[6]

Do not breathe vapors or aerosols.[6]

Containment and Cleanup:

Cover drains to prevent the chemical from entering them.[6]

Use a liquid-absorbent material (e.g., Chemizorb®) to take up the spill.[6]

Collect the absorbed material and place it in a suitable, labeled container for disposal.

Clean the affected area thoroughly.

First Aid Measures:

If Inhaled: Move the person to fresh air.[6]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[6]

In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present

and easy to do.[6]

If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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